Cas no 161099-57-6 (2-Propen-1-one,1-(5-hydroxy-2,2-dimethyl-2H-1-benzopyran-6-yl)-3-[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-,(2E)-)

2-Propen-1-one,1-(5-hydroxy-2,2-dimethyl-2H-1-benzopyran-6-yl)-3-[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-,(2E)- Properties

Names and Identifiers

• 2-Propen-1-one,1-(5-hydroxy-2,2-dimethyl-2H-1-benzopyran-6-yl)-3-[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-,(2E)-
• 2-Propen-1-one,1-(5-hydroxy-2,2-dimethyl-2H-1-benzopyran-6-yl)-3-[4-hydroxy-3-(3-methyl-2-butenyl)phenyl]-,(2E)- (9CI)
• 2-Propen-1-one,1-(5-hydroxy-2,2-dimethyl-2H-1-benzopyran-6-yl)-3-[4-hydroxy-3-(3-methyl-2-butenyl)phenyl]-,(E)-
• Paratocarpin B
• UNII-0536M66IHB
• Q27236063
• LMPK12120091
• 161099-57-6
• CHEBI:187700
• BDBM50267180
• 2-Propen-1-one, 1-(5-hydroxy-2,2-dimethyl-2H-1-benzopyran-6-yl)-3-(4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl)-, (2E)-
• (E)-1-(5-hydroxy-2,2-dimethylchromen-6-yl)-3-[4-hydroxy-3-(3-methylbut-2-enyl)phenyl]prop-2-en-1-one
• CHEMBL4059903
• 0536M66IHB
• 3-Prenyl-6'',6''-dimethylpyrano[2'',3'':4',3']-4,2'-dihydroxychalcone
• +Expand

• InChIKey： WRNYEZGVIHDIGH-YRNVUSSQSA-N
• Inchi： InChI=1S/C25H26O4/c1-16(2)5-8-18-15-17(6-10-21(18)26)7-11-22(27)19-9-12-23-20(24(19)28)13-14-25(3,4)29-23/h5-7,9-15,26,28H,8H2,1-4H3/b11-7+
• SMILES： C/C(=C/CC1C=C(/C=C/C(C2C=CC3OC(C=CC=3C=2O)(C)C)=O)C=CC=1O)/C

Computed Properties

• Exact Mass: 390.183
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 390.183
• Heavy Atom Count: 29
• Complexity: 670
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.4
• Topological Polar Surface Area: 66.8A^2

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Parartocarpus venenosa